Cas no 2229525-54-4 (4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2229525-54-4
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 5805515
• PubChem ID: 165605794
• Update Time: 2025-06-12

4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one
• EN300-1681264
• 2229525-54-4

• Inchi： 1S/C7H8N2O2/c10-7-9-6(4-11-7)5-1-2-8-3-5/h1-3,6,8H,4H2,(H,9,10)
• InChI Key： IPSCQGJHSJFPRH-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CNC=2)C1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.1Ų

Additional information on 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one

4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2229525-54-4): An Emerging Compound in Pharmaceutical Research

4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2229525-54-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxazolidinones, which are known for their diverse applications in medicinal chemistry, particularly in the development of antibiotics and other therapeutic agents.

The oxazolidinone scaffold is characterized by a five-membered ring containing an oxygen atom and a nitrogen atom. The presence of this ring structure imparts several favorable properties to the molecule, including enhanced stability, solubility, and bioavailability. In the case of 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one, the substitution with a pyrrole group at the 4-position adds an additional layer of complexity and functionality to the molecule.

Pyrroles are heterocyclic compounds with a five-membered ring containing two nitrogen atoms. They are widely studied for their role in natural products and their potential as pharmacophores in drug design. The combination of the oxazolidinone and pyrrole moieties in 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one suggests that this compound may exhibit unique biological activities that could be harnessed for therapeutic purposes.

Recent studies have explored the potential of 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one in various biological contexts. One notable area of research is its antimicrobial activity. Oxazolidinones have been extensively studied for their potent antibacterial properties, particularly against Gram-positive bacteria. The introduction of a pyrrole group may enhance or modulate these properties, potentially leading to new antibiotics with improved efficacy and reduced resistance profiles.

In addition to antimicrobial activity, 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one has shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may possess anti-inflammatory properties. Inflammation is a key factor in many diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Compounds with anti-inflammatory activity could offer new treatment options for these conditions.

The pharmacokinetic properties of 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one have also been investigated. Pharmacokinetics is crucial for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for developing effective oral medications.

Toxicity studies are another critical aspect of drug development. Initial toxicity assessments of 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one have indicated that it has low toxicity at therapeutic concentrations. This is an important consideration for ensuring the safety and tolerability of the compound in clinical settings.

Clinical trials are the next step in evaluating the therapeutic potential of 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one. While preclinical studies have provided promising results, clinical trials are necessary to confirm these findings in human subjects. Ongoing clinical trials are investigating the safety and efficacy of this compound in treating various conditions.

In conclusion, 4-(1H-pyrrol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2229525-54-4) represents an exciting new compound with potential applications in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds great promise for addressing unmet medical needs and improving patient outcomes.